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Compound of Interest

Compound Name: Morpholine-4-carbothioamide

Cat. No.: B078428 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, suppliers,

and available research on MORPHOLINE-4-CARBOTHIOAMIDE (CAS 14294-10-1). The

information is intended to support researchers and professionals in the fields of chemistry and

drug development.

Chemical Properties
MORPHOLINE-4-CARBOTHIOAMIDE is a white to off-white solid compound. Its key chemical

and physical properties are summarized in the table below for easy reference.
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Property Value Source

CAS Number 14294-10-1

Molecular Formula C5H10N2OS

Molecular Weight 146.21 g/mol

IUPAC Name morpholine-4-carbothioamide

Synonyms

4-Morpholinecarbothioamide,

4-Morpholinethiocarboxamide,

Thiocarbamoylmorpholine

Appearance White to off-white solid

Melting Point 153 - 156 °C

Boiling Point Not available

pKa 16.13 ± 0.20 (Predicted)

Hydrogen Bond Acceptor

Count
2

Topological Polar Surface Area 70.6 Å²

SMILES C1COCCN1C(=S)N

InChI Key
GSLBUBZXFUYMSW-

UHFFFAOYSA-N

Biological Activity and Potential Applications
Research into MORPHOLINE-4-CARBOTHIOAMIDE and its derivatives suggests potential

applications in drug development, particularly in the areas of antimicrobial and antioxidant

therapies. A study on N-acyl-morpholine-4-carbothioamides, which are derivatives of the

core compound, has demonstrated their potential as antibacterial and antifungal agents. Some

of these derivatives exhibited significant antioxidant properties as well.

The versatile morpholine ring is a recognized pharmacophore in medicinal chemistry, known to

be a component of various therapeutic agents, including those with anticancer, anti-
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inflammatory, and antiviral activities.

While specific signaling pathways for MORPHOLINE-4-CARBOTHIOAMIDE have not been

elucidated in the available literature, molecular docking studies on its derivatives suggest a

potential inhibitory interaction with RNA. This indicates a possible mechanism of action at the

level of nucleic acid function.

Experimental Methodologies
Detailed experimental protocols specifically for MORPHOLINE-4-CARBOTHIOAMIDE are not

readily available in the public domain. However, based on research conducted on its

derivatives, the following general methodologies are relevant for assessing its biological

activity.

General Workflow for Synthesis and Evaluation of
Morpholine-4-carbothioamide Derivatives
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Caption: A conceptual workflow for the synthesis and biological evaluation of N-acyl-

morpholine-4-carbothioamide derivatives.

Suppliers
MORPHOLINE-4-CARBOTHIOAMIDE (CAS 14294-10-1) is available from several chemical

suppliers, including:

Amerigo Scientific

Apollo Scientific

BOC Sciences
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Santa Cruz Biotechnology

Suzhou Sibian Chemical Technology Co., Ltd

Thermo Scientific (available through Fisher Scientific)

Please note that availability and purity may vary by supplier. It is recommended to contact the

suppliers directly for the most current information.

To cite this document: BenchChem. [An In-depth Technical Guide to MORPHOLINE-4-
CARBOTHIOAMIDE (CAS 14294-10-1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078428#cas-number-14294-10-1-chemical-
properties-and-suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b078428#cas-number-14294-10-1-chemical-properties-and-suppliers
https://www.benchchem.com/product/b078428#cas-number-14294-10-1-chemical-properties-and-suppliers
https://www.benchchem.com/product/b078428#cas-number-14294-10-1-chemical-properties-and-suppliers
https://www.benchchem.com/product/b078428#cas-number-14294-10-1-chemical-properties-and-suppliers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b078428?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

